Cas no 876717-08-7 (2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid)
2-[2-(Propan-2-yl)-1H-imidazol-1-yl]acetic acid is a versatile synthetic intermediate featuring an imidazole core substituted with an isopropyl group and an acetic acid moiety. This compound is valued for its structural adaptability, enabling applications in pharmaceutical synthesis, coordination chemistry, and material science. The imidazole ring provides a stable heterocyclic scaffold, while the acetic acid group enhances solubility and reactivity for further functionalization. Its isopropyl substitution contributes to steric and electronic modulation, making it useful in ligand design and catalysis. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for researchers developing bioactive molecules or functional materials.
876717-08-7 structure
Product Name:2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid
CAS No:876717-08-7
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD07801136
CID:709990
PubChem ID:6484200
Update Time:2025-10-29
2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-aceticacid, 2-(1-methylethyl)-
- 1-(2-PHENYL-1H-IMIDAZOL-4-YL)-ETHANONE
- 2-(2-propan-2-ylimidazol-1-yl)acetic acid
- 2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid
- 2-(2-Isopropyl-1H-imidazol-1-yl)acetic acid
- (2-Isopropyl-imidazol-1-yl)-acetic acid
- 876717-08-7
- BKB71708
- EN300-309056
- CS-0245679
- DTXSID70424416
- SCHEMBL2627812
- AKOS000248995
-
- MDL: MFCD07801136
- Inchi: 1S/C8H12N2O2/c1-6(2)8-9-3-4-10(8)5-7(11)12/h3-4,6H,5H2,1-2H3,(H,11,12)
- InChI Key: GDYODZVJBGCMLU-UHFFFAOYSA-N
- SMILES: OC(CN1C=CN=C1C(C)C)=O
Computed Properties
- Exact Mass: 186.07900
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 45.75000
- LogP: 2.27930
2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM390342-1g |
2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid |
876717-08-7 | 95%+ | 1g |
$153 | 2023-01-19 | |
| Chemenu | CM390342-5g |
2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid |
876717-08-7 | 95%+ | 5g |
$465 | 2023-01-19 | |
| Chemenu | CM390342-10g |
2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid |
876717-08-7 | 95%+ | 10g |
$690 | 2023-01-19 | |
| Enamine | EN300-309056-0.05g |
2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid |
876717-08-7 | 95.0% | 0.05g |
$58.0 | 2025-03-19 | |
| Enamine | EN300-309056-0.1g |
2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid |
876717-08-7 | 95.0% | 0.1g |
$85.0 | 2025-03-19 | |
| Enamine | EN300-309056-0.25g |
2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid |
876717-08-7 | 95.0% | 0.25g |
$122.0 | 2025-03-19 | |
| Enamine | EN300-309056-0.5g |
2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid |
876717-08-7 | 95.0% | 0.5g |
$192.0 | 2025-03-19 | |
| Enamine | EN300-309056-1.0g |
2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid |
876717-08-7 | 95.0% | 1.0g |
$246.0 | 2025-03-19 | |
| Enamine | EN300-309056-2.5g |
2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid |
876717-08-7 | 95.0% | 2.5g |
$482.0 | 2025-03-19 | |
| Enamine | EN300-309056-5.0g |
2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid |
876717-08-7 | 95.0% | 5.0g |
$713.0 | 2025-03-19 |
2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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